![molecular formula C16H15N3O2S B2509715 N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide CAS No. 891114-26-4](/img/structure/B2509715.png)
N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C16H15N3O2S and its molecular weight is 313.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide derivatives have been studied for their anticancer properties. For instance, pyridine linked thiazole derivatives showed promising anticancer activity against liver carcinoma (HepG2) and breast cancer (MCF-7) cell lines, demonstrating the potential of these compounds in cancer treatment research (Alaa M. Alqahtani & A. Bayazeed, 2020). Another study on 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives reported appreciable cancer cell growth inhibition against various cancer cell lines, highlighting the compound's potential as a new anticancer agent (M. M. Al-Sanea et al., 2020).
Antimicrobial and Anti-inflammatory Activities
Compounds with the acetamido pyrrolyl thiazole structure demonstrated significant antibacterial and antifungal activities against pathogens like K. pneumoniae and P. chrysogenum, as well as potential anti-inflammatory activity, indicating their usefulness in developing new antimicrobial and anti-inflammatory drugs (D. Sowmya et al., 2017).
Enzyme Inhibitory Activities
Research on N-benzyl substituted acetamide derivatives has shown inhibitory activities against enzymes such as Src kinase, indicating their potential in designing enzyme inhibitors for therapeutic applications. For example, an unsubstituted N-benzyl derivative exhibited significant inhibition of c-Src kinase, important for cancer therapy (Asal Fallah-Tafti et al., 2011).
Molecular Docking and COVID-19 Inhibition
Recent studies have also explored the docking and inhibitory potential of pyridine and thiazole derivatives against the SARS-CoV-2 main protease, contributing to the search for effective COVID-19 treatments. One study designed and synthesized N-aminothiazole-hydrazineethyl-pyridines, demonstrating potential as COVID-19 inhibitors through molecular docking and dynamics simulation studies (Adel Alghamdi et al., 2023).
Properties
IUPAC Name |
N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2S/c1-11(20)19(10-12-5-4-8-17-9-12)16-18-15-13(21-2)6-3-7-14(15)22-16/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKCIAFZHIXUWBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CC1=CN=CC=C1)C2=NC3=C(C=CC=C3S2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.